Cas no 79953-08-5 (2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one)

79953-08-5 structure
Product name:2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one
2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties
Names and Identifiers
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- 2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one
- 2-amino-8-(4-methylphenyl)-3,7-dihydropurin-6-one
- 79953-08-5
- AKOS014995018
- 6H-Purin-6-one, 2-amino-1,9-dihydro-8-(4-methylphenyl)-
- DTXSID10229967
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- Inchi: InChI=1S/C12H11N5O/c1-6-2-4-7(5-3-6)9-14-8-10(15-9)16-12(13)17-11(8)18/h2-5H,1H3,(H4,13,14,15,16,17,18)
- InChI Key: MAOSVRNCEHZUMH-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C2=NC3=C(N2)C(=O)NC(=N3)N
Computed Properties
- Exact Mass: 241.09635999g/mol
- Monoisotopic Mass: 241.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.2Ų
- XLogP3: 1
2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one Related Literature
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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